Cas no 266306-06-3 (Acetic acid,2-cyano-2-(1,3-dihydro-2H-imidazol-2-ylidene)-, ethyl ester)

• Product Name: Acetic acid,2-cyano-2-(1,3-dihydro-2H-imidazol-2-ylidene)-, ethyl ester
• CAS No: 266306-06-3
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 247753
• PubChem ID: 45120995
• Update Time: 2025-04-19

Acetic acid,2-cyano-2-(1,3-dihydro-2H-imidazol-2-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(1,3-dihydro-2H-imidazol-2-ylidene)-, ethyl ester
• Aceticacid, cyano(1,3-dihydro-2H-imidazol-2-ylidene)-, ethyl ester (9CI)
• Acetic acid,cyano(1,3-dihydro-2H-imidazol-2-ylidene)-,ethyl ester(9ci)
• 266306-06-3

• Inchi： 1S/C8H9N3O2/c1-2-13-8(12)6(5-9)7-10-3-4-11-7/h3-4,10-11H,2H2,1H3
• InChI Key： SSPZRJVJISIOSI-UHFFFAOYSA-N
• SMILES： O(C(/C(/C#N)=C1/NC=CN/1)=O)CC

Computed Properties

• Exact Mass: 179.069
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2
• XLogP3: 0.6